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Compound of Interest

Compound Name: BU224 hydrochloride

Cat. No.: B067079 Get Quote

For researchers and professionals in drug development, the proper management of chemical

compounds is paramount for laboratory safety and experimental integrity. This document

provides essential safety and logistical information for the handling and disposal of BU224
hydrochloride, a selective ligand for imidazoline I2 receptors. Adherence to these guidelines is

crucial for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Safety Precautions
There are conflicting reports regarding the hazard classification of BU224 hydrochloride.

While one source suggests it may cause skin, eye, and respiratory irritation, another indicates it

is not classified as a hazardous substance under the Globally Harmonized System (GHS).

Given this discrepancy, it is prudent to handle BU224 hydrochloride with a degree of caution.

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: A dust mask, such as a type N95, is recommended, especially when

handling the solid form.

Eye Protection: Safety glasses or goggles should be worn to prevent eye contact.

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.

In the event of exposure, standard first-aid measures should be followed. For eye contact, rinse

thoroughly with water. If inhaled, move to an area with fresh air. For skin contact, wash the
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affected area with soap and water.

Quantitative Data
The following table summarizes key quantitative information for BU224 hydrochloride.

Property Value

Synonyms
2-(4,5-Dihydroimidazol-2-yl)quinoline

hydrochloride

Molecular Formula C₁₂H₁₁N₃ · HCl

Molecular Weight 233.70 g/mol

Solubility in Ethanol 1.2 mg/mL

Solubility in H₂O >16 mg/mL

Solubility in 0.1 M NaOH 24 mg/mL

Solubility in 0.1 M HCl >30 mg/mL

Proper Disposal Procedures
The disposal of BU224 hydrochloride must comply with all local, state, and federal

regulations. For smaller quantities, some safety data sheets (SDS) suggest that disposal with

household waste may be permissible; however, the most conservative and recommended

approach is to treat it as a chemical waste.

Step-by-Step Disposal Protocol:

Segregation: Keep BU224 hydrochloride waste separate from other chemical waste

streams to avoid unintended reactions.

Containerization: Place the waste in a clearly labeled, sealed, and compatible container. The

original container is often a suitable choice.

Labeling: The container must be clearly marked with the chemical name "BU224
hydrochloride" and any applicable hazard warnings.
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Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed and approved hazardous waste disposal company.[1]

Under no circumstances should BU224 hydrochloride be disposed of down the drain or in the

regular trash unless explicitly permitted by your institution's safety office and local regulations.

Experimental Workflow Visualization
The following diagram illustrates a potential experimental workflow to investigate the effects of

BU224 as an agonist at imidazoline I2 receptors, based on its known biological activities.
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Investigational workflow for BU224 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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